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Compound of Interest

Compound Name: Caffeic acid-13C3

Cat. No.: B10779608 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of Caffeic acid-13C3, a stable isotope-labeled compound. While the carbon-13

isotope is not radioactive, the inherent chemical properties of caffeic acid necessitate careful

disposal procedures.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Caffeic acid-13C3 with

appropriate personal protective equipment (PPE). Caffeic acid is suspected of causing cancer

and may damage fertility.[3][4] Therefore, adherence to the following safety measures is

mandatory:

Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and eye

protection (safety glasses or goggles).[3][4][5]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[5]

Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[5][6] In case of

accidental contact, rinse the affected area thoroughly with water.[3][5]
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Spill Management: In the event of a spill, dampen the material with water to prevent dusting

before carefully sweeping it into a suitable container for disposal.[6] Absorb solutions with an

inert material and decontaminate surfaces with alcohol.[5]

Quantitative Data Summary
The following table summarizes key quantitative and physical-chemical properties of Caffeic
acid-13C3 and its unlabeled counterpart.

Property Caffeic Acid-13C3 Caffeic Acid (unlabeled)

CAS Number 1185245-82-2[4][7][8] 331-39-5[8]

Molecular Formula C₆¹³C₃H₈O₄[4][7][8] C₉H₈O₄[8]

Molecular Weight 183.14 g/mol [7][8] 180.16 g/mol [8]

Melting Point 223-225°C (decomposes)[9] 223-225°C (decomposes)[10]

Storage Temperature -20°C[7][8]
Room Temperature (short

term), -20°C (long term)[5]

Solubility
Slightly soluble in DMSO, very

slightly soluble in Methanol.[4]

Sparingly soluble in cold water,

freely soluble in hot water and

cold alcohol.[10]

Step-by-Step Disposal Protocol
The disposal of Caffeic acid-13C3 must be managed as hazardous chemical waste in

accordance with local, regional, and national regulations.[3][5][8] Since it is a stable isotope-

labeled compound, no special procedures for radioactive waste are necessary.[1][2]

1. Waste Segregation:

Do not mix Caffeic acid-13C3 waste with general laboratory trash or other non-hazardous

waste streams.[8]

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., solutions containing Caffeic acid-13C3).
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2. Waste Container Selection and Labeling:

Solid Waste: Place all solid waste contaminated with Caffeic acid-13C3 into a clearly

labeled, sealable, and chemically resistant container. The label should include:

"Hazardous Waste"

"Caffeic acid-13C3"

Associated Hazards (e.g., "Suspected Carcinogen," "Potential Reproductive Toxin")

Date of accumulation start

Liquid Waste: Collect liquid waste in a compatible, leak-proof container. The container must

be clearly labeled with:

"Hazardous Waste"

The full chemical name: "Caffeic acid-13C3" and the solvent(s) used.

Approximate concentrations of each component.

Hazard warnings.

3. Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Keep containers tightly sealed to prevent leaks or spills.[5]

Store in a cool, dry, and well-ventilated location.[3]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with a complete and accurate description of the waste, including the chemical

name and any associated hazards.
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Follow all institutional and regulatory procedures for waste manifest and handover.

5. Empty Containers:

Handle uncleaned, empty containers as you would the product itself.[8] They should be

disposed of as hazardous waste unless thoroughly decontaminated.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Caffeic acid-13C3.
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Caption: Disposal workflow for Caffeic acid-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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